3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)-

• CAS RN: 887308-17-0
• Molecular Formula: C7H9BrN2O3S
• Molecular Weight: 281.13 g/mol
• IUPAC Name: 5-bromo-N-(2-hydroxyethyl)pyridine-3-sulfonamide
• InChI: InChI=1S/C7H9BrN2O3S/c8-6-3-7(5-9-4-6)14(12,13)10-1-2-11/h3-5,10-11H,1-2H2
• InChI Key: GRYURKUNPLCTPE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)S(=O)(=O)NCCO

Description

3-Pyridinesulfonamide, 5-bromo-N-(2-hydroxyethyl)- is a useful research compound. Its molecular formula is C7H9BrN2O3S and its molecular weight is 281.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of 5-bromopyridine-3-sulfonyl chloride hydrochloride (3.00 g, 10.2 mmol) in DCM (50 ml) was slowly treated with triethylamine (4.3 ml) and stirred until a clear solution was obtained. This solution was treated dropwise with 2-hydroxyethylamine (0.68 g, 0.68 mL) and stirred at RT for 16 hours. The reaction mixture was washed successively with water and brine, the organic layer was dried with sodium sulfate and evaporated under reduced pressure. The crude product was purified by column chromatography (silica) eluting with 20% ethyl acetate in petroleum ether, to give the title compound.